Cas no 1090998-92-7 (2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)
2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- MLS002179710
- EN300-26611800
- SMR001268740
- 1090998-92-7
- HMS3055E12
- 2-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
- CHEMBL1996455
- Z16551285
- AKOS016850024
- 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
-
- Inchi: 1S/C20H21Cl2N3O5S/c1-13-3-5-16(14(2)11-13)31(28,29)25-9-7-24(8-10-25)18(26)12-30-20(27)19-15(21)4-6-17(22)23-19/h3-6,11H,7-10,12H2,1-2H3
- InChI Key: LZBVGIMNPJEABW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=C1C(=O)OCC(N1CCN(CC1)S(C1C=CC(C)=CC=1C)(=O)=O)=O)Cl
Computed Properties
- Exact Mass: 485.0578973g/mol
- Monoisotopic Mass: 485.0578973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26611800-0.05g |
2-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate |
1090998-92-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
Professional Introduction to 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1090998-92-7)
The compound 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate, identified by the CAS number 1090998-92-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of this compound involve intricate chemical methodologies that highlight the sophistication of modern organic synthesis techniques.
In recent years, there has been a growing interest in the development of novel scaffolds that can be incorporated into drug discovery programs. The structural framework of 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate combines elements that are known to enhance binding affinity and selectivity. Specifically, the presence of a piperazine moiety and a pyridine carboxylate group provides multiple interaction points with biological targets, making it an attractive candidate for further exploration.
The synthesis of this compound involves multi-step reactions that showcase the expertise of medicinal chemists in navigating complex synthetic pathways. The introduction of the 2,4-dimethylbenzenesulfonyl group into the piperazine ring not only enhances the lipophilicity of the molecule but also introduces additional hydrogen bonding capabilities. These features are critical for optimizing pharmacokinetic properties and improving drug-like characteristics.
Recent studies have demonstrated the potential of derivatives with similar structural motifs in modulating various biological pathways. For instance, compounds containing piperazine and sulfonyl groups have been investigated for their effects on neurotransmitter receptors and ion channels. The dichloropyridine moiety in 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate further extends its potential utility by providing additional sites for interaction with biological targets.
The compound's structural features also make it a valuable tool for computational chemistry studies. Advanced molecular modeling techniques can be employed to predict binding affinities and identify potential lead compounds for further optimization. The combination of experimental data and computational insights is essential for accelerating the drug discovery process.
In addition to its pharmacological potential, 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate offers insights into the design of next-generation therapeutics. The integration of multiple functional groups into a single molecular entity highlights the importance of rational drug design in achieving high efficacy and minimal side effects. This approach aligns with current trends in pharmaceutical development, where precision and targeted action are paramount.
The compound's synthesis also underscores the importance of green chemistry principles in modern drug development. Efforts to minimize waste and optimize reaction conditions are crucial for sustainable pharmaceutical manufacturing. The use of efficient synthetic routes not only reduces costs but also enhances the environmental footprint of drug production.
Evaluation of 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate in preclinical models has revealed promising results in several therapeutic areas. Its ability to modulate key biological pathways suggests potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Further research is warranted to fully elucidate its mechanism of action and therapeutic profile.
The development of novel compounds like 1090998-92-7 relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique expertise that is essential for translating laboratory discoveries into viable therapeutic agents. This collaborative approach is critical for advancing the field of medicinal chemistry and addressing unmet medical needs.
In conclusion, 2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate represents a significant contribution to the pharmaceutical landscape. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.
1090998-92-7 (2-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-2-oxoethyl 3,6-dichloropyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)